Cas no 1602517-90-7 (3-(difluoromethoxy)-4-methylpiperidine)

• Product Name: 3-(difluoromethoxy)-4-methylpiperidine
• CAS No: 1602517-90-7
• MF: C₇H₁₃F₂NO
• MW: 165.181029081345
• CID: 5271654
• Update Time: 2026-03-09

3-(difluoromethoxy)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethoxy)-4-methylpiperidine

• Inchi： 1S/C7H13F2NO/c1-5-2-3-10-4-6(5)11-7(8)9/h5-7,10H,2-4H2,1H3
• InChI Key： OIDIUVNKEJJVHD-UHFFFAOYSA-N
• SMILES： N1CCC(C)C(OC(F)F)C1

Additional information on 3-(difluoromethoxy)-4-methylpiperidine

Introduction to 3-(difluoromethoxy)-4-methylpiperidine (CAS No. 1602517-90-7)

3-(difluoromethoxy)-4-methylpiperidine, identified by the Chemical Abstracts Service Number (CAS No.) 1602517-90-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative features a unique structural motif that has garnered considerable attention due to its potential applications in drug discovery and development. The compound's molecular framework, characterized by a methyl group at the 4-position and a difluoromethoxy substituent at the 3-position, imparts distinct chemical properties that make it a valuable scaffold for synthesizing novel bioactive molecules.

The difluoromethoxy group is particularly noteworthy, as it introduces both electronic and steric effects that can influence the compound's interactions with biological targets. Fluoro substitution is a well-documented strategy in medicinal chemistry, often employed to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In the context of 3-(difluoromethoxy)-4-methylpiperidine, the presence of two fluorine atoms at the adjacent carbon enhances its lipophilicity while maintaining a degree of polarizability, which can be advantageous for crossing biological membranes.

4-methylpiperidine, on the other hand, is a common pharmacophore found in numerous therapeutic agents. Its cyclic amine structure provides a stable backbone for further functionalization, enabling the attachment of various pharmacologically relevant groups. The combination of these structural elements in 3-(difluoromethoxy)-4-methylpiperidine suggests potential applications in the design of small-molecule drugs targeting neurological disorders, cardiovascular diseases, and other conditions where precise molecular interactions are critical.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of 3-(difluoromethoxy)-4-methylpiperidine as a lead compound. Studies have demonstrated its utility in generating libraries of derivatives for screening against various biological assays. The compound's scaffold has been leveraged to develop molecules with enhanced binding affinity to enzymes and receptors implicated in inflammation, pain management, and neurotransmitter modulation. These findings underscore the importance of 3-(difluoromethoxy)-4-methylpiperidine as a building block in modern drug discovery efforts.

The synthesis of 3-(difluoromethoxy)-4-methylpiperidine involves multi-step organic transformations that highlight its synthetic accessibility. Key synthetic routes include nucleophilic substitution reactions on appropriately substituted piperidine precursors, followed by fluorination and methoxylation steps. The use of advanced catalytic systems has further refined these processes, improving yields and reducing byproduct formation. Such synthetic methodologies are crucial for producing sufficient quantities of the compound for preclinical and clinical investigations.

In preclinical studies, 3-(difluoromethoxy)-4-methylpiperidine has shown promise as an intermediate in the development of drugs with therapeutic potential. For instance, derivatives of this compound have been investigated for their ability to modulate GABAergic signaling pathways, which are implicated in anxiety disorders and epilepsy. The structural features of 3-(difluoromethoxy)-4-methylpiperidine allow for fine-tuning of pharmacological activity through strategic modifications, making it an attractive candidate for further optimization.

The impact of fluorine substitution on the pharmacokinetic properties of 3-(difluoromethoxy)-4-methylpiperidine cannot be overstated. Fluoroalkyl groups are known to enhance drug residence time by improving binding to plasma proteins and reducing metabolic clearance. This property is particularly relevant in designing long-acting therapeutics where sustained exposure to the target receptor is desired. Additionally, the electron-withdrawing nature of fluorine atoms can influence hydrogen bonding interactions, thereby affecting drug-receptor affinity.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-(difluoromethoxy)-4-methylpiperidine will play an increasingly important role in addressing unmet medical needs. The versatility of its structural framework allows for diverse modifications, enabling chemists to explore a wide spectrum of biological activities. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

The future prospects for 3-(difluoromethoxy)-4-methylpiperidine are bright, with ongoing investigations focusing on expanding its utility across multiple therapeutic areas. Innovations in synthetic methodologies will continue to streamline access to this valuable scaffold, while computational modeling will aid in predicting and optimizing its biological activity. As our understanding of disease mechanisms evolves, so too will our capacity to harness compounds like 3-(difluoromethoxy)-4-methylpiperidine to develop safer and more effective treatments.